Cas no 351002-71-6 (N-hexadecyl-1-pyrenesulfonamide)

• Product Name: N-hexadecyl-1-pyrenesulfonamide
• CAS No: 351002-71-6
• MF: C₃₂H₄₃NO₂S
• MW: 505.754328012466
• MDL: MFCD01863069
• CID: 1468242
• PubChem ID: 3601339
• Update Time: 2025-04-20

N-hexadecyl-1-pyrenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-hexadecyl-1-pyrenesulfonamide
• SureCN5696592
• N-hexadecylpyrene-1-sulfonamide
• CTK2E8230
• AC1MOMLK
• AKOS003418526
• 1H-Isoindole-1,3(2H)-dione, 2-hexadecyl-
• N-hexadecyl-phthalimide
• SureCN5696592; N-hexadecylpyrene-1-sulfonamide; CTK2E8230; AC1MOMLK; AKOS003418526; 1H-Isoindole-1,3(2H)-dione, 2-hexadecyl-; N-hexadecyl-phthalimide;
• MFCD01863069
• 1-Pyrenesulfonamide, N-hexadecyl-
• SCHEMBL592165
• N-Hexadecylpyrene-1-sulfonamide, suitable for fluorescence, >=90% (TLC)
• DTXSID601303237
• 351002-71-6

• MDL： MFCD01863069
• Inchi： 1S/C32H43NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-25-33-36(34,35)30-24-22-28-20-19-26-17-16-18-27-21-23-29(30)32(28)31(26)27/h16-24,33H,2-15,25H2,1H3
• InChI Key： FAXRWJMTLJBKAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(NCCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 505.30145079g/mol
• Monoisotopic Mass: 505.30145079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 17
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes